Cas no 2034232-28-3 (1-6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-yl-N-(2-methoxyphenyl)methylazetidine-3-carboxamide)

• Product Name: 1-6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-yl-N-(2-methoxyphenyl)methylazetidine-3-carboxamide
• CAS No: 2034232-28-3
• MF: C₂₁H₂₄N₆O₂
• MW: 392.454263687134
• CID: 6427775
• PubChem ID: 119101030
• Update Time: 2025-06-11

1-6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-yl-N-(2-methoxyphenyl)methylazetidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-yl-N-(2-methoxyphenyl)methylazetidine-3-carboxamide
• AKOS026691713
• 1-(6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-yl)-N-(2-methoxybenzyl)azetidine-3-carboxamide
• 1-[6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-yl]-N-[(2-methoxyphenyl)methyl]azetidine-3-carboxamide
• F6495-5779
• 2034232-28-3
• 1-[6-(3,5-dimethylpyrazol-1-yl)pyrimidin-4-yl]-N-[(2-methoxyphenyl)methyl]azetidine-3-carboxamide

• Inchi： 1S/C21H24N6O2/c1-14-8-15(2)27(25-14)20-9-19(23-13-24-20)26-11-17(12-26)21(28)22-10-16-6-4-5-7-18(16)29-3/h4-9,13,17H,10-12H2,1-3H3,(H,22,28)
• InChI Key： DNPALRLYWAPARU-UHFFFAOYSA-N
• SMILES： O=C(C1CN(C2C=C(N=CN=2)N2C(C)=CC(C)=N2)C1)NCC1C=CC=CC=1OC

Computed Properties

• Exact Mass: 392.19607403g/mol
• Monoisotopic Mass: 392.19607403g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 557
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 85.2Ų

Additional information on 1-6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-yl-N-(2-methoxyphenyl)methylazetidine-3-carboxamide

Introduction to 1-6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-yl-N-(2-methoxyphenyl)methylazetidine-3-carboxamide (CAS No. 2034232-28-3)

1-6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-yl-N-(2-methoxyphenyl)methylazetidine-3-carboxamide (CAS No. 2034232-28-3) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of heterocyclic molecules that exhibit a wide range of biological activities, making it a promising candidate for further exploration in drug discovery.

The molecular structure of this compound is characterized by its intricate arrangement of nitrogen-containing heterocycles, which contribute to its unique chemical properties and potential biological functions. Specifically, the presence of a pyrimidine core and an azetidine moiety creates a framework that is conducive to interactions with biological targets, such as enzymes and receptors.

In recent years, there has been a growing interest in the development of novel therapeutic agents that target various diseases, including cancer, inflammation, and infectious disorders. The compound in question has been identified as a potential lead molecule due to its ability to modulate key biological pathways. For instance, studies have suggested that it may interfere with the activity of enzymes involved in cell proliferation and survival, thereby exhibiting antitumor properties.

The synthesis of 1-6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-yl-N-(2-methoxyphenyl)methylazetidine-3-carboxamide involves a multi-step process that requires precise control over reaction conditions and reagent selection. The use of high-purity starting materials and optimized synthetic routes is crucial to ensure the yield and quality of the final product. Advanced techniques such as chromatography and spectroscopy are employed to monitor the reaction progress and confirm the structural integrity of the compound.

Evaluation of the pharmacological properties of this compound has been conducted using both in vitro and in vivo models. In vitro studies have demonstrated its ability to inhibit the activity of specific enzymes associated with disease pathways. For example, preliminary data indicate that it may suppress the activity of kinases, which are known to play a critical role in cancer progression. Additionally, its interaction with other biological targets has been explored, revealing potential therapeutic applications in areas such as anti-inflammatory therapy.

The pharmacokinetic profile of 1-6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-yl-N-(2-methoxyphenyl)methylazetidine-3-carboxamide is another important aspect that has been investigated. Understanding how the compound is absorbed, distributed, metabolized, and excreted by the body provides valuable insights into its potential clinical efficacy and safety. Preliminary studies suggest that it exhibits favorable pharmacokinetic properties, which could enhance its bioavailability and therapeutic index.

The development of novel drug candidates often involves collaboration between academic researchers and pharmaceutical companies. The compound in question has attracted interest from several research groups due to its promising preclinical data. Ongoing studies aim to further elucidate its mechanism of action and identify optimal dosing regimens for various therapeutic applications.

The impact of this research extends beyond academic circles, as it holds the potential to contribute to the advancement of medical treatments for patients worldwide. By exploring the full spectrum of biological activities associated with 1-6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-yl-N-(2-methoxyphenyl)methylazetidine-3-carboxamide, scientists are paving the way for innovative therapies that address unmet medical needs.

In conclusion, 1-6-(3,5-dimethyl-1H-pyrazol-1-y$>)$